

A Researcher's Guide to Kinase Inhibitor Selectivity: Profiling SGC-AAK1-1

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Sgc aak1 1

Cat. No.: B1450721

[Get Quote](#)

In the landscape of kinase drug discovery and chemical biology, the precise characterization of a small molecule inhibitor's interaction profile across the human kinome is paramount. Selectivity, the measure of an inhibitor's potency against its intended target versus off-targets, is a critical determinant of both its utility as a research tool and its potential therapeutic window. This guide provides an in-depth comparison of the selectivity of SGC-AAK1-1, a chemical probe for Adaptor-Associated Kinase 1 (AAK1), against other kinase inhibitors, supported by the experimental frameworks used to generate these data.

Part 1: The Imperative of Kinase Selectivity

Protein kinases, comprising a family of over 500 enzymes in humans, are master regulators of cellular signaling.^[1] Their central role in physiology and pathology has made them one of the most successful classes of drug targets, particularly in oncology.^[2] However, the high degree of structural conservation in the ATP-binding site, the primary target for most inhibitors, presents a significant challenge: achieving selectivity.^{[1][3]}

An inhibitor that binds to numerous kinases beyond its intended target can lead to ambiguous experimental results and unforeseen toxicities in a clinical setting.^[4] For a chemical probe like SGC-AAK1-1, a well-defined and narrow selectivity profile is essential for researchers to confidently attribute observed cellular phenotypes to the inhibition of AAK1.^[5]

AAK1 is a serine/threonine kinase involved in clathrin-mediated endocytosis and has been identified as a potential therapeutic target for neuropathic pain, various neurological disorders, and as a host factor for viral entry.^{[4][6][7]} SGC-AAK1-1 was developed by the Structural Genomics Consortium (SGC) as a potent, cell-active tool to interrogate AAK1 biology.^[8]

Part 2: SGC-AAK1-1 Selectivity Profile: A Quantitative Look

SGC-AAK1-1 is a potent, ATP-competitive inhibitor of AAK1 with a reported in vitro inhibition constant (K_i) of 9.1 nM.^{[6][9][10]} It also potently inhibits the closely related Numb-associated kinase (NAK) family member, BMP-2-inducible kinase (BIKE/BMP2K), with a K_i of 17 nM.^{[6][10]}

The gold standard for assessing inhibitor selectivity is to screen it against a large panel of kinases representing the human kinome. The KINOMEScan™ platform (DiscoverX) is a widely used competition binding assay for this purpose. In this assay, an inhibitor is tested for its ability to displace an immobilized, active-site directed ligand from each kinase in the panel. The results are often reported as dissociation constants (K_d).

When SGC-AAK1-1 was profiled at a concentration of 1 μ M across 403 wild-type human kinases, it demonstrated a remarkably narrow spectrum of activity.^{[6][11][12]} Only a handful of kinases were identified as potential off-targets.

Table 1: Biochemical Selectivity of SGC-AAK1-1

Target Kinase	Binding Affinity (Kd or Ki in nM)	Selectivity over AAK1 (Fold)	Data Source
AAK1	9.1 (Ki)	1	[6] [9] [10]
BIKE/BMP2K	17 (Ki)	~2	[6] [10]
RIOK1	72 (Kd)	~8	[6] [11]
PIP5K1C	260 (Kd)	~29	[6] [11]
RIOK3	290 (Kd)	~32	[6] [11]
GAK	1,700 (Ki)	~187	[10]
STK16	270 (Ki)	~30	[10]

Data compiled from multiple sources. Ki values were determined by TR-FRET binding assays, while Kd values were from KINOMEscan profiling.

This high degree of selectivity, particularly over other NAK family members like GAK, makes SGC-AAK1-1 a superior tool for dissecting the specific functions of AAK1 and BIKE.[\[12\]](#) For comparison, other multi-targeted drugs like the cancer therapeutic Sunitinib have been shown to inhibit AAK1, but with a much broader off-target profile that complicates its use as a specific AAK1 probe.[\[13\]](#)

Part 3: Comparative Analysis with Other Inhibitors

The utility of a chemical probe is defined by its superiority over existing tools. While there are other compounds reported to inhibit AAK1, many lack the comprehensive selectivity profiling and publicly available data that SGC-AAK1-1 possesses.

- **Baricitinib:** An approved JAK inhibitor, Baricitinib was identified as an AAK1 inhibitor and proposed as a potential COVID-19 therapeutic by preventing viral entry.[\[13\]](#) However, its primary activity against JAK kinases means any AAK1-related effects are confounded by potent inhibition of the JAK-STAT pathway.
- **LP-935509:** This compound was reported as a potent inhibitor of BIKE and also inhibits GAK in the nanomolar range, suggesting less selectivity within the NAK family compared to SGC-

AAK1-1.[4][14]

- LX9211 (BMS-986176): Characterized as a selective AAK1 inhibitor for neuropathic pain, detailed public kinome-wide selectivity data is less accessible compared to the SGC probes. [4][11]


The key advantage of SGC-AAK1-1 is not just its potency but the rigorous characterization that defines its narrow window of activity. Furthermore, the SGC provides a crucial scientific control: SGC-AAK1-1N, a structurally related but biologically inactive molecule.[6] Using this negative control alongside the active probe allows researchers to confirm that an observed phenotype is due to target inhibition rather than an off-target or compound-specific artifact.

Part 4: Methodologies for Determining Kinase Selectivity

Understanding the experimental basis of selectivity data is crucial for its correct interpretation. [2] Below are overviews of two key methodologies.

This in vitro method quantifies inhibitor binding to a large panel of kinases. It is independent of enzyme activity and relies on competition for the ATP site.

Workflow for KINOMEScan™ binding assay.




[Click to download full resolution via product page](#)

Caption: Workflow for KINOMEScan™ binding assay.

Protocol Outline: KINOMEScan™

- Preparation: Test compounds are prepared at the desired screening concentration.
- Binding Reaction: DNA-tagged kinases are incubated with the test compound and a ligand-immobilized solid support (e.g., beads). The inhibitor competes with the immobilized ligand for binding to the kinase's ATP site.
- Washing: The solid support is washed to remove kinases that did not bind to the immobilized ligand (i.e., those that were bound by the test inhibitor).
- Quantification: The amount of kinase remaining on the solid support is quantified using qPCR to measure the amount of attached DNA tag. A lower signal indicates stronger inhibition.
- Data Analysis: The results are typically expressed as percent inhibition relative to a DMSO control. For hits, dose-response curves are generated to determine the dissociation constant (K_d).

While KINOMEScan is an excellent biochemical assay, it's crucial to confirm that an inhibitor can engage its target in the complex environment of a living cell. The NanoBRET™ assay measures target occupancy in live cells.[\[15\]](#)



[Click to download full resolution via product page](#)

Caption: Principle of NanoBRET™ Target Engagement.

Protocol Outline: NanoBRET™ Target Engagement[16]

- Cell Preparation: HEK293T cells are transfected with a plasmid encoding the target kinase (e.g., AAK1) fused to NanoLuc® (NLuc) luciferase.
- Plating: Transfected cells are seeded into multi-well assay plates and cultured for 18-24 hours to allow for protein expression.[16]
- Compound Addition: The test inhibitor (e.g., SGC-AAK1-1) is serially diluted and added to the cells.
- Tracer Addition: A cell-permeable fluorescent tracer, which also binds to the kinase's active site, is added at a fixed concentration. The plate is incubated to allow the inhibitor and tracer to reach binding equilibrium with the target protein.

- **Detection:** A substrate for NLuc is added. If the fluorescent tracer is bound to the NLuc-kinase fusion protein, the energy from the luciferase reaction is transferred to the tracer, which then emits light at its characteristic wavelength (Bioluminescence Resonance Energy Transfer - BRET).
- **Data Analysis:** The BRET ratio (acceptor emission / donor emission) is calculated. A dose-dependent decrease in the BRET ratio indicates that the test compound is displacing the tracer from the target protein. IC50 values are then calculated to quantify the inhibitor's potency in a cellular context.[6]

For SGC-AAK1-1, live-cell NanoBRET assays showed an IC50 of 230 nM for AAK1 and 1.5 μ M for BIKE, confirming its ability to engage these targets in cells.[6]

Conclusion

SGC-AAK1-1 stands as an exemplary chemical probe due to its high potency and, most importantly, its well-defined and narrow selectivity profile across the human kinome.[5][8] The comprehensive data generated from systematic profiling using assays like KINOMEScan and NanoBRET provides a high degree of confidence for researchers studying the cellular roles of AAK1 and BIKE. When used in conjunction with its inactive control, SGC-AAK1-1N, it enables rigorous, well-controlled experiments that are essential for validating kinases as potential therapeutic targets. Researchers are encouraged to consider this body of evidence when selecting an inhibitor to ensure the clarity and reliability of their findings.

References

- SGC-AAK1-1 | Structural Genomics Consortium. [URL: <https://www.thesgc.org/chemical-probes/SGC-AAK1-1>]
- LX9211 A Selective Inhibitor of AAK1 (Adapter- Associated Kinase) for Neuropathic Pain? Some Thoughts on Selectivity and Specificity - Austin Publishing Group. [URL: <https://austinpublishinggroup.com/pharmacology-therapeutics/fulltext/ajpt-v4-id1059.php>]
- Measuring and interpreting the selectivity of protein kinase inhibitors - PMC - NIH. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3836173/>]
- NanoBRET® Target Engagement Intracellular Kinase Assay, Adherent Format, Technical Manual - Promega Corporation. [URL: <https://www.promega.com>]
- NanoBRET™ Target Engagement Intracellular BET BRD Assay Protocol - Promega Corporation. [URL: <https://www.promega.com/-/media/files/resources/protocols/technical-manuals/101/nanobret-te-intracellular-bet-brd-assay-protocol.pdf>]

- NanoBRET™ Target Engagement Intracellular HDAC Assay Protocol - Promega Corporation. [URL: <https://www.promega.com/-/media/files/resources/protocols/technical-manuals/101/nanobret-te-intracellular-hdac-assay-protocol.pdf>]
- Step-by-Step Guide to Kinase Inhibitor Development - Reaction Biology. [URL: <https://www.reactionbiology.com/blog/step-by-step-guide-to-kinase-inhibitor-development>]
- SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PMC - NIH. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7069904/>]
- Activity-Based Kinome Profiling Using Chemical Proteomics and ATP Acyl Phosphates - Current Protocols. [URL: <https://currentprotocols.onlinelibrary.wiley.com/doi/10.1002/cpch.72>]
- NanoBRET assays to assess cellular target engagement of compounds - EUBOPEN. [URL: https://www.eubopen.org/sites/default/files/2020-11/EUBOPEN_SOP_NanoBRET_final_20201021.pdf]
- Chemical genomic and proteomic methods for determining kinase inhibitor selectivity - PubMed. [URL: <https://pubmed.ncbi.nlm.nih.gov/18045078/>]
- A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PubMed Central. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3405281/>]
- SGC-AAK1-1 - the Chemical Probes Portal. [URL: <https://www.chemicalprobes.org/sgc-aak1-1>]
- Application Notes and Protocols for NanoBRET™ Target Engagement Assay: BRD4 and BRD4-IN-3 - Benchchem. [URL: <https://www.benchchem.com/application-notes/nanobret-target-engagement-assay-brd4-and-brd4-in-3>]
- SGC-AAK1-1 | AAK1 Inhibitor - MedchemExpress.com. [URL: <https://www.medchemexpress.com/sgc-aak1-1.html>]
- Strategy toward Kinase-Selective Drug Discovery | Journal of Chemical Theory and Computation - ACS Publications. [URL: <https://pubs.acs.org/doi/10.1021/acs.jctc.2c01191>]
- WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop - PubMed Central. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6318029/>]
- In Situ Kinase Profiling Reveals Functionally Relevant Properties of Native Kinases - PMC - NIH. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3108929/>]
- The KiNativ approach to kinase inhibitor profiling. ATP-biotin can bind... - ResearchGate. [URL: https://www.researchgate.net/figure/The-KiNativ-approach-to-kinase-inhibitor-profiling-ATP-biotin-can-bind-to-kinases_fig3_260046524]
- Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents - PubMed Central. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10641155/>]

- Development of pyrazolo[1,5-a]pyrimidine based macrocyclic kinase inhibitors targeting AAK1 - bioRxiv. [URL: <https://www.biorxiv.org/content/10.1101/2025.04.02.646796v1>]
- Selective AAK1 and GAK inhibitors for combating dengue and other emerging viral infection - DTIC. [URL: <https://discover.dtic.mil/results?q=W81XWH-16-1-0490>]
- Targeted Kinase Inhibitor Profiling Using a Hybrid Quadrupole-Orbitrap Mass Spectrometer | Thermo Fisher Scientific. [URL: <https://assets.thermofisher.com/TFS-Assets/CMD/posters/PN-63729-Targeted-Kinase-Inhibitor-Profiling-ASMS2012-PN63729-EN.pdf>]
- A patent review of adaptor associated kinase 1 (AAK1) inhibitors (2013-present) - Taylor & Francis Online. [URL: <https://www.tandfonline.com/doi/full/10.1080/13543776.2019.1682337>]
- LINCS Kinativ - Ma'ayan Lab – Computational Systems Biology. [URL: <https://maayanlab>]
- SGC-AAK1-1 ≥98% (HPLC) | Sigma-Aldrich. [URL: <https://www.sigmaaldrich.com/US/en/product/sigma/sgc001>]
- SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PubMed. [URL: <https://pubmed.ncbi.nlm.nih.gov/31642686/>]
- **SGC AAK1 1** | Other Kinase Inhibitors - R&D Systems. [URL: https://www.rndsystems.com/products/sgc-aak1-1_6938]
- SGC-AAK1-1 - Product Data Sheet - MedChemExpress. [URL: <https://www.medchemexpress>]
- SGC-AAK1-1 (CAS Number: 2247894-32-0) | Cayman Chemical. [URL: <https://www.caymanchem.com/product/29375/sgc-aak1-1>]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Chemical genomic and proteomic methods for determining kinase inhibitor selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 3. pubs.acs.org [pubs.acs.org]
- 4. austinpublishinggroup.com [austinpublishinggroup.com]

- 5. SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 6. SGC-AAK1-1 | Structural Genomics Consortium [thesgc.org]
- 7. tandfonline.com [tandfonline.com]
- 8. SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. medchemexpress.com [medchemexpress.com]
- 10. caymanchem.com [caymanchem.com]
- 11. Probe SGC-AAK1-1 | Chemical Probes Portal [chemicalprobes.org]
- 12. WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 13. Recent progress in discovery of novel AAK1 inhibitors: from pain therapy to potential anti-viral agents - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 14. biorxiv.org [biorxiv.org]
- 15. NanoBRET® Target Engagement Intracellular Kinase Assay, Adherent Format, Technical Manual [promega.com]
- 16. eubopen.org [eubopen.org]
- To cite this document: BenchChem. [A Researcher's Guide to Kinase Inhibitor Selectivity: Profiling SGC-AAK1-1]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1450721/docs#a-researcher-s-guide-to-kinase-inhibitor-selectivity-profiling-sgc-aak1-1>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)